Cas no 2142-76-9 (1-(2,6-dimethylphenyl)ethan-1-one)

• Product Name: 1-(2,6-dimethylphenyl)ethan-1-one
• CAS No: 2142-76-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD01861394
• CID: 281955
• PubChem ID: 16506
• Update Time: 2025-05-26

1-(2,6-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dimethylphenyl)ethanone
• 2,6-Dimethylacetophenone
• Ethanone,1-(2,6-dimethylphenyl)-
• 1-acetyl-2,6-dimethylbenzene
• 2,5-DIMETHOXYTOLUENE
• 2',6'-Dimethylacetophenone
• 2-acetyl-1,3-dimethylbenzene
• EINECS 218-400-0
• ethanone, 1-(2,6-dimethylphenyl)-
• 1-(2,6-dimethylphenyl)ethan-1-one
• 2',6'-dimethyl acetophenone
• DDXBCZCBZGPSHD-UHFFFAOYSA-N
• 1-(2,6-Dimethyl-phenyl)-ethanone
• STL557257
• BBL103447
• 0896AB
• VZ22980
• 2,6-(CH3)2C6H3-COCH3
• C
• CL9532
• 2 inverted exclamation mark ,6 inverted exclamation mark -Dimethylacetophenone
• SCHEMBL696352
• DS-4529
• InChI=1/C10H12O/c1-7-5-4-6-8(2)10(7)9(3)11/h4-6H,1-3H
• FT-0634062
• DTXSID10175692
• EN300-113156
• 1-(2,6-Dimethylphenyl)ethanone, AldrichCPR
• A815343
• CS-W005839
• AMY14356
• 1-(2 pound not6-Dimethylphenyl)ethanone
• Z1255450644
• 2142-76-9
• SY074169
• MFCD01861394
• AKOS005255315
• NS00026866
• DB-045577
• acetophenone, 2,6-dimethyl-

• MDL： MFCD01861394
• Inchi： 1S/C10H12O/c1-7-5-4-6-8(2)10(7)9(3)11/h4-6H,1-3H3
• InChI Key： DDXBCZCBZGPSHD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.965±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 24 ºC (ethanol )
• Boiling Point: 117-118 ºC (26 Torr)
• Flash Point: 85.6±13.7 ºC,
• Refractive Index: 1.5222 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.50600

1-(2,6-dimethylphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,6-dimethylphenyl)ethan-1-one

1-(2,6-Dimethylphenyl)ethan-1-one: An Overview of CAS No. 2142-76-9

1-(2,6-Dimethylphenyl)ethan-1-one, also known as 2,6-dimethylacetophenone, is a versatile organic compound with the chemical formula C₁₀H₁₄O. This compound is classified under the ketones and is characterized by its aromatic ring and ketone functional group. The compound is listed in the Chemical Abstracts Service (CAS) database with the registry number CAS No. 2142-76-9. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research developments surrounding this compound.

Chemical Properties

1-(2,6-Dimethylphenyl)ethan-1-one is a colorless to pale yellow liquid with a characteristic aromatic odor. It has a molecular weight of 150.21 g/mol and a density of approximately 0.97 g/cm³ at room temperature. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and diethyl ether. Its melting point is around -35°C, and its boiling point is approximately 245°C at standard atmospheric pressure.

The stability of 1-(2,6-Dimethylphenyl)ethan-1-one is notable under normal conditions, but it can undergo various chemical reactions due to its ketone functional group. These reactions include nucleophilic addition, reduction to form alcohols or alkanes, and condensation reactions to form more complex molecules. The aromatic ring also contributes to its reactivity through electrophilic aromatic substitution reactions.

Synthesis Methods

The synthesis of 1-(2,6-Dimethylphenyl)ethan-1-one can be achieved through several routes, each with its advantages and limitations. One common method involves the Friedel-Crafts acylation of 2,6-dimethylbenzene with acetyl chloride in the presence of an acid catalyst such as aluminum chloride (AlCl₃). This reaction proceeds via an electrophilic aromatic substitution mechanism:

C₈H₁₀ + CH₃COCℓ → C₈H₉(CH₃)COCH₃

An alternative approach involves the reaction of 2,6-dimethylbenzyl alcohol with acetic anhydride under acidic conditions. This method yields high purity 1-(2,6-Dimethylphenyl)ethan-1-one and is often preferred for industrial-scale production due to its simplicity and cost-effectiveness.

Applications in Industry and Research

1-(2,6-Dimethylphenyl)ethan-1-one finds applications in various industries due to its unique chemical properties and reactivity. In the pharmaceutical industry, it serves as an intermediate in the synthesis of several drugs and medicinal compounds. For instance, it is used in the production of analgesics, anti-inflammatory agents, and antiviral drugs.

In the fragrance and flavor industry, 1-(2,6-Dimethylphenyl)ethan-1-one is valued for its pleasant aromatic odor and is used as a fragrance component in perfumes and cosmetics. Its use in food additives as a flavor enhancer is also noteworthy.

Beyond these applications, 1-(2,6-Dimethylphenyl)ethan-1-one plays a crucial role in academic research. It serves as a model compound for studying various chemical reactions and mechanisms. Recent studies have explored its potential as a building block for the synthesis of novel materials with unique optical and electronic properties.

Recent Research Developments

The scientific community continues to investigate new applications and properties of 1-(2,6-Dimethylphenyl)ethan-1-one. One notable area of research involves its use in catalytic processes. A recent study published in the Journal of Catalysis demonstrated that this compound can act as an efficient ligand in palladium-catalyzed cross-coupling reactions. The study highlighted its ability to enhance reaction yields and selectivity under mild conditions.

In another development, researchers at the University of California explored the photochemical behavior of 1-(2,6-Dimethylphenyl)ethan-1-one. They found that it exhibits interesting photophysical properties when exposed to UV light. These properties make it a promising candidate for applications in photovoltaic devices and light-emitting diodes (LEDs).

The environmental impact of chemicals like 1-(2,6-Dimethylphenyl)ethan-1-one is also a growing area of interest. Studies have shown that proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use.

Safety Considerations strong> p > < p >While 1-(2 , 6-dimethylphenyl ) ethan - 1 - one strong >is generally considered safe when handled properly , it is important to follow standard laboratory safety protocols . The compound should be stored in tightly sealed containers away from heat sources and incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn during handling . In case of accidental exposure , immediate medical attention should be sought . p > article > response >